Cas no 1806437-54-6 (3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one
• CAS No: 1806437-54-6
• MF: C₁₁H₉BrF₄O₂
• MW: 329.08557677269
• CID: 4979752
• Update Time: 2025-10-30

3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9BrF4O2/c12-4-3-8(17)7-5-6(10(13)14)1-2-9(7)18-11(15)16/h1-2,5,10-11H,3-4H2
• InChI Key： AZXYQFNLMUEAOQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C(F)F)C=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one (CAS No. 1806437-54-6)

3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one, with the CAS number 1806437-54-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of brominated ketones and is characterized by the presence of difluoromethoxy and difluoromethyl substituents on a phenyl ring, which contribute to its distinct chemical properties and biological profile.

The molecular structure of 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one is highly versatile, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The bromine atom, in particular, can be readily substituted in subsequent reactions, allowing for the creation of diverse derivatives with tailored functionalities. This flexibility has led to its exploration in the development of novel therapeutic agents and agrochemicals.

Recent studies have highlighted the potential of 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes without affecting normal cells makes it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one has also shown promise in the treatment of neurological disorders. A study conducted by a team at the University of California, San Francisco, revealed that this compound can modulate certain neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of difluoromethoxy and difluoromethyl groups appears to play a crucial role in its neuroprotective effects.

The pharmacokinetic properties of 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high bioavailability and low toxicity further enhance its potential as a drug candidate.

In the realm of agrochemicals, 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one has been investigated for its pesticidal properties. Studies have shown that it can effectively control various plant pathogens and pests without causing significant harm to non-target organisms or the environment. This makes it an attractive option for developing environmentally friendly pest management strategies.

The synthesis of 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one involves several well-established chemical reactions. One common approach involves the bromination of a suitable ketone precursor followed by substitution reactions to introduce the difluoromethoxy and difluoromethyl groups. The choice of reagents and reaction conditions is critical for achieving high yields and purity levels.

To ensure the safety and efficacy of products containing 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one, rigorous quality control measures are essential. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the identity, purity, and stability of the compound.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-1-one (CAS No. 1806437-54-6) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features and biological activities make it an exciting area of research, with ongoing studies exploring its full range of applications and benefits.